Cas no 68481-11-8 (Azuleno[4,5-b]furan-2(3H)-one, decahydro-6,9-dimethyl-3-methylene-)

• Product Name: Azuleno[4,5-b]furan-2(3H)-one, decahydro-6,9-dimethyl-3-methylene-
• CAS No: 68481-11-8
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 393139
• PubChem ID: 14828251
• Update Time: 2025-04-19

Azuleno[4,5-b]furan-2(3H)-one, decahydro-6,9-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2(3H)-one, decahydro-6,9-dimethyl-3-methylene-
• 6,9-dimethyl-3-methylidene-3a,4,5,6,6a,7,8,9,9a,9b-decahydroazuleno[4,5-b]furan-2-one
• 68481-11-8
• 6,9-Dimethyl-3-methylidenedecahydroazuleno[4,5-b]furan-2(3H)-one
• DTXSID30564463
• SCHEMBL21563384

• Inchi： 1S/C15H22O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h8-9,11-14H,3-7H2,1-2H3
• InChI Key： IZKZYJFUEZFPAC-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2CCC(C)C3CCC(C)C3C12)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3